Cas no 133261-33-3 (Trans-4-(Trifluoromethyl)cyclohexanecarboxylic acid)

• Product Name: Trans-4-(Trifluoromethyl)cyclohexanecarboxylic acid
• CAS No: 133261-33-3
• MF: C₈H₁₁O₂F₃
• MW: 196.16694
• MDL: MFCD09037363
• CID: 899496
• PubChem ID: 2779182
• Update Time: 2024-11-02

Trans-4-(Trifluoromethyl)cyclohexanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Trans-4-(Trifluoromethyl)cyclohexanecarboxylic acid
• 4-(Trifluoromethyl)cyclohexanecarboxylic acid
• (1R,4R)-4-(Trifluoromethyl)cyclohexanecarboxylic acid
• trans-4-(Trifluoromethyl)cyclohexane-carboxylic acid
• trans-4-trifluoro-methyl-cyclohexanecarboxylic acid
• TRANS-4-(TRIFLUOROMETHYL)CYCLOHEXANECARBOXYLICACIID
• Cyclohexanecarboxylic acid,4-(trifluoromethyl)-,trans-
• trans-4-(trifluoromethyl)cyclohexane-1-carboxylic acid
• Cyclohexanecarboxylic acid, 4-(trifluoromethyl)-
• PB40302
• P17169
• cis-4-(Trifluoromethyl)cyclohexanecarboxylic Acid
• Z1201624917
• SCHEMBL671388
• trans-4-(Trifluoromethyl)cyclohexanecarboxylic Acid, >/=98%
• SCHEMBL671389
• cis-4-(Trifluoromethyl)cyclohexane-1-carboxylic acid
• NRKORHASVPIHNO-UHFFFAOYSA-N
• 4-trifluoromethylcyclohexanecarboxylic acid
• EN300-1709659
• 4-TRIFLUOROMETHYL-CYCLOHEXANECARBOXYLIC ACID
• MFCD00220049
• SY004610
• AKOS037646315
• PS-6826
• trans-4-trifluoromethyl-cyclohexyl-carboxylic acid
• J-006340
• 4-(trifluoromethyl)cyclohexane carboxylic acid
• LMEAZIIFLVDISW-PONJMXLGSA-N
• AS-68099
• (1S,4S)-4-(TRIFLUOROMETHYL)CYCLOHEXANE-1-CARBOXYLIC ACID
• EN300-88092
• trans-4-(Trifluoromethyl)cyclohexanecarboxylic acid, 96%
• T2424
• 95233-30-0
• BBL101031
• 4-(trifluoromethyl)cyclohexane-1-carboxylic Acid
• 133261-33-3
• T2417
• SCHEMBL1240344
• T2423
• 4-(Trifluoromethyl)cyclohexanecarboxylic acid, cis + trans
• DS-15734
• DTXSID501254376
• trans-4-(Trifluoromethyl)cyclohexane-carboxylicacid
• SY009618
• DB-057568
• 4-(trifluoromethyl)-cyclohexane carboxylic acid
• TRANS-4-(TRIFLUOROMETHYL)CYCLOHEXANECARBOXYLICACID
• MFCD09037361
• trans-4-Trifluoromethyl-cyclohexanecarboxylic acid
• AB86534
• CS-W005580
• trans-4-(trifluoromethyl)cyclohexanecarboxylic
• T71631
• trans-4-trifluoromethyl-cyclohexane-carboxylic acid
• STL554825
• CS-0040191
• MFCD09037363
• 4-(Trifluoromethyl)cyclohexanecarboxylicacid
• CS-0056098
• Cyclohexanecarboxylic acid, 4-(trifluoromethyl)-, trans-
• (1r,4r)-4-(trifluoromethyl)cyclohexane-1-carboxylic acid
• Z316121942
• 4-(Trifluoromethyl)cyclohexanecarboxylic acid (cis/trans mixture)
• trans-4-Trifluoromethylcyclohexanoic acid
• TRANS-4-TRIFLUOROMETHYLCYCLOHEXANECARBOXYLIC ACID
• AKOS000161156
• BCP16024
• AKOS005256951
• 1202578-27-5

• MDL： MFCD09037363
• Inchi： InChI=1S/C8H11F3O2/c9-8(10,11)6-3-1-5(2-4-6)7(12)13/h5-6H,1-4H2,(H,12,13)/t5-,6-
• InChI Key： LMEAZIIFLVDISW-IZLXSQMJSA-N
• SMILES： O=C([C@H]1CC[C@H](C(F)(F)F)CC1)O

Computed Properties

• Exact Mass: 196.07100
• Monoisotopic Mass: 196.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 40.5
• XLogP3: 2.3

Experimental Properties

• Color/Form: Not determined
• Density: 1.292±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 151.0 to 155.0 deg-C
• Boiling Point: 233.5±35.0 ºC (760 Torr),
• Flash Point: 95.0±25.9 ºC,
• Refractive Index: 1.421
• Solubility: Slightly soluble (2.9 g/l) (25 º C),
• PSA: 37.30000
• LogP: 2.43970
• Solubility: Not determined

Trans-4-(Trifluoromethyl)cyclohexanecarboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 7/9-26-36/37/39-45
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C